Cas no 1449754-80-6 (11-[1,1'-Biphenyl]-3-yl-11,12-dihydro-indolo[2,3-a]carbazole)

• Product Name: 11-[1,1'-Biphenyl]-3-yl-11,12-dihydro-indolo[2,3-a]carbazole
• CAS No: 1449754-80-6
• MF: C₃₀H₂₀N₂
• MW: 408.493206977844
• CID: 4555923
• PubChem ID: 135743555
• Update Time: 2025-08-05

11-[1,1'-Biphenyl]-3-yl-11,12-dihydro-indolo[2,3-a]carbazole Chemical and Physical Properties

Names and Identifiers

• 11-[1,1'-Biphenyl]-3-yl-11,12-dihydro-indolo[2,3-a]carbazole
• 1449754-80-6
• 11-([1,1'-Biphenyl]-3-yl)-11,12-dihydroindolo[2,3-a]carbazole
• MFCD32703956
• BS-46055
• 11-{[1,1'-biphenyl]-3-yl}-12H-indolo[2,3-a]carbazole
• SCHEMBL22355457
• 11-(biphenyl-3-yl)-11,12-dihydroindolo[2,3-a]carbazole
• 12-(3-phenylphenyl)-11H-indolo[2,3-a]carbazole
• D80596
• CS-0162872

• Inchi： 1S/C30H20N2/c1-2-9-20(10-3-1)21-11-8-12-22(19-21)32-28-16-7-5-14-24(28)26-18-17-25-23-13-4-6-15-27(23)31-29(25)30(26)32/h1-19,31H
• InChI Key： KXDSITDVSDFQIY-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C3C=CC=CC=3)C=2)C2C=CC=CC=2C2=CC=C3C4C=CC=CC=4NC3=C12

Computed Properties

• Exact Mass: 408.162648646 g/mol
• Monoisotopic Mass: 408.162648646 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 408.5
• XLogP3: 8.1
• Topological Polar Surface Area: 20.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyrrolocarbazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles Pyrrolocarbazoles

Additional information on 11-[1,1'-Biphenyl]-3-yl-11,12-dihydro-indolo[2,3-a]carbazole

Compound 1449754-80-6: 11-[1,1'-Biphenyl]-3-yl-11,12-dihydro-indolo[2,3-a]carbazole

The compound with CAS No. 1449754-80-6, known as 11-[1,1'-Biphenyl]-3-yl-11,12-dihydro-indolo[2,3-a]carbazole, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique structure, which combines a biphenyl group with an indolo[2,3-a]carbazole framework. The indolo[2,3-a]carbazole moiety is a fused bicyclic system that imparts distinctive electronic and photophysical properties to the molecule.

Recent studies have highlighted the potential of this compound in the development of advanced materials for optoelectronic applications. Its biphenyl substituent enhances the molecule's stability and solubility in organic solvents, making it suitable for use in thin-film transistor (TFT) devices and organic light-emitting diodes (OLEDs). The indolo[2,3-a]carbazole core contributes to its strong absorption in the visible spectrum and efficient charge transport properties, which are critical for high-performance electronic devices.

In addition to its electronic applications, this compound has shown promise in the field of drug discovery. The indolo[2,3-a]carbazole framework is known to exhibit bioactivity against various cancer cell lines due to its ability to modulate key cellular pathways. Researchers have explored the use of this compound as a potential anticancer agent by modifying its substituents to enhance its selectivity and efficacy.

The synthesis of 11-[1,1'-Biphenyl]-3-yl-11,12-dihydro-indolo[2,3-a]carbazole involves a multi-step process that typically includes a coupling reaction between an indole derivative and a carbazole precursor. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

Moreover, computational studies have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the biphenyl group plays a crucial role in modulating the molecule's energy levels and orbital interactions. These findings have been instrumental in guiding further research into its application in organic photovoltaic (OPV) devices.

Looking ahead, the versatility of 11-[1,1'-Biphenyl]-3-yl-11,12-dihydro-indolo[2,3-a]carbazole makes it a valuable candidate for exploring new frontiers in material science and pharmacology. Its unique combination of structural features and functional properties positions it as a key molecule for developing next-generation technologies.